1,3-bis(4-methylbenzyl)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 1,3-bis[(4-methylphenyl)methyl]pyrido[2,3-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C23H21N3O2/c1-16-5-9-18(10-6-16)14-25-21-20(4-3-13-24-21)22(27)26(23(25)28)15-19-11-7-17(2)8-12-19/h3-13H,14-15H2,1-2H3
• InChI Key: DMRQJENPXVXESG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C3=C(C=CC=N3)C(=O)N(C2=O)CC4=CC=C(C=C4)C
• Molecular Formula: C23H21N3O2
• Molecular Weight: 371.4 g/mol

Description

1,3-bis(4-methylbenzyl)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione, also known as BM-573, is a synthetic compound that belongs to the pyrido[2,3-d]pyrimidine family. It has been extensively studied for its potential therapeutic applications in cardiovascular diseases, cancer, and inflammation.

Scientific Research Applications

Synthesis and Structural Analysis

• Unique Chlorine Effect in Synthesis : A study highlighted the synthesis of 1,3-bis(4-methylbenzyl)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione derivatives, emphasizing a unique chlorine effect in their synthesis and noting their potential anti-HIV activity (Malik, Singh, & Kumar, 2006).
• Efficient Synthesis of Novel Derivatives : Another research focused on the efficient synthesis of novel 2,4-disubstituted derivatives, using ethyl 2-(benzylamino)acetate or ethyl 2-(4-methoxybenzylamino)acetate in the condensation process (El Bouakher, Prié, Aadil, Akssira, & Viaud-Massuard, 2013).
• Structural and Spectral Exploration : The synthesis of (hydroxybenzoyl)pyrido[2,3-d]pyrimidine heterocycle derivatives was reported, providing insights into their chemical structure, spectral characteristics, and computational exploration (Ashraf et al., 2019).

Crystal Structure and Analysis

• Crystal Structure Determination : A study determined the crystal structure of a similar compound, 5-methyl-1,3-bis(3-nitrobenzyl)pyrimidine-2,4(1H,3H)-dione, providing insights into its molecular structure and intermolecular interactions (Etsè, Lamela, Zaragoza, & Pirotte, 2020).

Biopharmaceutical Properties

• ADME Properties Analysis : Research on the straightforward synthesis of pyrido[2,3-d]pyrimidine-2,4(1H,3H)-diones revealed significant variation in their biopharmaceutical properties, reflected by a broad range in solubility values, permeability coefficients, and in vitro-predicted human in vivo intrinsic clearance values (Jatczak et al., 2014).

Computational and Molecular Docking Studies

• Computational Study for Drug Discovery : An experimental and computational study of pyrimidine-based bis-uracil derivatives was conducted, assessing their potential for optical, nonlinear optical, and drug discovery applications, including antimicrobial activities and molecular docking (Mohan et al., 2020).